Cas no 2287238-28-0 ((3S,4S)-1-benzyl-4-methylpiperidin-3-amine;dihydrochloride)

• Product Name: (3S,4S)-1-benzyl-4-methylpiperidin-3-amine;dihydrochloride
• CAS No: 2287238-28-0
• MF: C₁₃H₂₂Cl₂N₂
• MW: 277.233181476593
• CID: 6075760
• PubChem ID: 165663567
• Update Time: 2025-06-08

(3S,4S)-1-benzyl-4-methylpiperidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2287238-28-0
• EN300-6480208
• (3S,4S)-1-benzyl-4-methylpiperidin-3-amine;dihydrochloride

• Inchi： 1S/C13H20N2.2ClH/c1-11-7-8-15(10-13(11)14)9-12-5-3-2-4-6-12;;/h2-6,11,13H,7-10,14H2,1H3;2*1H/t11-,13+;;/m0../s1
• InChI Key： RXTMEKSWEOMRSX-VZCPBZATSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2)CC[C@H](C)[C@@H](C1)N

Computed Properties

• Exact Mass: 276.1160041g/mol
• Monoisotopic Mass: 276.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on (3S,4S)-1-benzyl-4-methylpiperidin-3-amine;dihydrochloride

(3S,4S)-1-benzyl-4-methylpiperidin-3-amine; dihydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 2287238-28-0, specifically (3S,4S)-1-benzyl-4-methylpiperidin-3-amine; dihydrochloride, represents a significant advancement in the field of chemical biology and pharmaceutical research. This enantiomerically pure compound has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and development. The stereochemistry of the piperidine ring, with specific configuration at the 3S and 4S positions, plays a crucial role in determining its biological activity and interaction with target molecules.

In recent years, the demand for enantiomerically pure intermediates in pharmaceutical synthesis has surged, driven by the need for more effective and selective therapeutic agents. The dihydrochloride salt form of this compound enhances its solubility and stability, making it a valuable building block for further chemical modifications. Researchers have leveraged this compound to develop novel scaffolds for small-molecule drugs, particularly in the realm of central nervous system (CNS) therapeutics.

One of the most compelling aspects of (3S,4S)-1-benzyl-4-methylpiperidin-3-amine; dihydrochloride is its potential as a precursor for neuroactive compounds. The piperidine core is a common motif in many psychoactive drugs, including antipsychotics and antidepressants. The specific stereochemistry of this compound allows for precise tuning of its pharmacological properties, enabling researchers to design molecules with enhanced binding affinity and reduced side effects. Recent studies have demonstrated its utility in synthesizing potent serotonin receptor modulators, which are being explored for treating conditions such as depression and anxiety.

The compound's structural features also make it an attractive candidate for developing kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. By incorporating the chiral piperidine ring into kinase inhibitors, researchers can achieve higher selectivity and potency. Preliminary data indicate that derivatives of (3S,4S)-1-benzyl-4-methylpiperidin-3-amine; dihydrochloride exhibit promising inhibitory activity against certain kinases, suggesting potential applications in oncology.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed insights into its binding interactions with biological targets, aiding in the rational design of next-generation drugs. The dihydrochloride salt form provides a stable and predictable scaffold for computational simulations, allowing researchers to predict pharmacokinetic properties and optimize drug-like characteristics.

The synthesis of (3S,4S)-1-benzyl-4-methylpiperidin-3-amine; dihydrochloride also exemplifies the growing sophistication of asymmetric synthesis techniques. The ability to produce enantiomerically pure compounds on a scalable basis has revolutionized drug development. Catalytic methods, including transition metal-catalyzed reactions and biocatalytic approaches, have been employed to achieve high yields and enantiomeric purity. These advancements not only reduce costs but also minimize environmental impact by optimizing reaction conditions.

In conclusion, (3S,4S)-1-benzyl-4-methylpiperidin-3-amine; dihydrochloride (CAS no. 2287238-28-0) stands as a testament to the progress in chemical biology and medicinal chemistry. Its unique stereochemistry and versatile applications make it a cornerstone in the development of novel therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like this will play an increasingly pivotal role in addressing complex diseases.